Cas no 2230802-60-3 ((4-bromo-2-methoxyphenyl)methanamine hydrochloride)

• Product Name: (4-bromo-2-methoxyphenyl)methanamine hydrochloride
• CAS No: 2230802-60-3
• MF: C₈H₁₁BrClNO
• MW: 252.53604054451
• MDL: MFCD11045220
• CID: 5462528
• PubChem ID: 137965708
• Update Time: 2025-06-26

(4-bromo-2-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-methoxyphenyl)methanamine;hydrochloride
• 4-Bromo-2-methoxy-benzylamine hydrochloride
• (4-bromo-2-methoxyphenyl)methanamine hydrochloride
• Z3276532037
• G46062
• 2230802-60-3
• A1-43988
• EN300-2008645

• MDL： MFCD11045220
• Inchi： 1S/C8H10BrNO.ClH/c1-11-8-4-7(9)3-2-6(8)5-10;/h2-4H,5,10H2,1H3;1H
• InChI Key： CIPWBRFLUGZEHC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CN)=C(C=1)OC.Cl

Computed Properties

• Exact Mass: 250.97125 g/mol
• Monoisotopic Mass: 250.97125 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.53
• Topological Polar Surface Area: 35.2

Additional information on (4-bromo-2-methoxyphenyl)methanamine hydrochloride

Introduction to (4-bromo-2-methoxyphenyl)methanamine hydrochloride (CAS No. 2230802-60-3)

(4-bromo-2-methoxyphenyl)methanamine hydrochloride, with the CAS number 2230802-60-3, is a significant compound in the field of pharmaceutical chemistry and has garnered attention for its potential applications in drug discovery and development. This compound belongs to the class of aromatic amines, characterized by a phenyl ring substituted with bromine and methoxy groups, and a methylamine side chain. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The structural features of (4-bromo-2-methoxyphenyl)methanamine hydrochloride make it a versatile building block for the synthesis of more complex molecules. The presence of both bromine and methoxy substituents on the phenyl ring provides multiple sites for further functionalization, enabling the creation of diverse pharmacophores. This flexibility is particularly useful in medicinal chemistry, where precise structural modifications can significantly influence biological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing aromatic amine moieties. These molecules have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The bromine atom in (4-bromo-2-methoxyphenyl)methanamine hydrochloride can be readily modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups. This capability is crucial for generating novel derivatives with enhanced biological activity.

One of the most compelling aspects of (4-bromo-2-methoxyphenyl)methanamine hydrochloride is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted in oncology research. By incorporating this compound into drug candidates, researchers can exploit its structural framework to design molecules that selectively inhibit specific kinases. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain kinases, making it a promising scaffold for further investigation.

The methoxy group in the phenyl ring also contributes to the pharmacological profile of (4-bromo-2-methoxyphenyl)methanamine hydrochloride. Methoxy-substituted aromatic compounds are known to exhibit various biological activities, including anti-inflammatory and analgesic effects. The combination of bromine and methoxy groups may enhance these properties, leading to the development of new therapeutic agents. Additionally, the amine side chain provides a site for further derivatization, allowing for the introduction of polar or charged groups that can improve drug solubility and membrane permeability.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been used to identify promising scaffolds like (4-bromo-2-methoxyphenyl)methanamine hydrochloride based on their predicted binding affinity to target proteins. These methods have accelerated the drug discovery process by reducing the need for extensive experimental testing. By leveraging computational tools, researchers can rapidly optimize the structure of this compound to enhance its pharmacological properties.

The synthesis of (4-bromo-2-methoxyphenyl)methanamine hydrochloride involves several key steps that highlight its synthetic utility. The starting material is typically a bromo-substituted aniline derivative, which undergoes methylation to introduce the methoxy group. Subsequent reaction with formaldehyde or formamide leads to the formation of the methanamine side chain. Finally, conversion to the hydrochloride salt improves solubility and stability. This synthetic route is straightforward and scalable, making it suitable for industrial production.

In conclusion, (4-bromo-2-methoxyphenyl)methanamine hydrochloride (CAS No. 2230802-60-3) is a valuable compound in pharmaceutical research due to its structural versatility and potential biological activity. Its utility as a building block for synthesizing complex molecules has been demonstrated in various therapeutic areas, particularly in kinase inhibition research. With ongoing advancements in synthetic chemistry and computational methods, this compound is poised to play an important role in future drug development efforts.